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Compound of Interest

Compound Name: 4-Ethyltoluene

Cat. No.: B166476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
ethyltoluene, a significant organic compound with applications in various industrial processes.

The information is presented to support research, development, and quality control activities.

All quantitative data is summarized for clarity, and detailed experimental protocols for the

determination of these properties are provided.

Core Physical Properties of 4-Ethyltoluene
4-Ethyltoluene, also known as p-ethyltoluene, is an aromatic hydrocarbon with the chemical

formula C₉H₁₂. It is a colorless liquid at room temperature.[1][2] Key physical characteristics are

essential for its handling, application, and in the design of processes in which it is a

component.

Data Presentation
The following table summarizes the principal physical properties of 4-ethyltoluene compiled

from various sources.
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Physical Property Value Units Conditions

Molecular Weight 120.19 g/mol

Appearance Colorless liquid

Density 0.861 g/cm³ at 20 °C

0.861 g/mL at 25 °C[3][4][5][6]

Boiling Point 160 - 162 °C at 1013 hPa[7]

162 °C [1][3][4][8]

Melting Point -62 °C[4][7][9]

-62.3 °C[8][10][11]

Flash Point 36 °C [9][12]

43 °C closed cup[7][13]

Solubility in Water 94.9 mg/L experimental[2][4]

Insoluble [2][4][14]

Vapor Pressure 3.0 mmHg [15]

Refractive Index 1.495
at 20 °C, n20/D[3][4]

[5][6]

1.4943
at 20 °C, λ = 589.29

nm[16]

Autoignition

Temperature
475 °C [7]

887 °F [3][5]

Explosive Limits 1.2 - 7 % (v/v) [7]

Experimental Protocols
The determination of the physical properties of organic compounds such as 4-ethyltoluene
relies on standardized experimental procedures. Below are detailed methodologies for key
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experiments.

Boiling Point Determination (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[11] A common and effective method for determining the

boiling point of a small sample of an organic liquid is the capillary method.[17]

Procedure:

A few milliliters of the liquid sample (4-ethyltoluene) are placed in a small test tube.[9]

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.[2][17]

The test tube is then attached to a thermometer, ensuring the bottom of the test tube is level

with the thermometer bulb.[15]

This assembly is placed in a heating bath (e.g., a Thiele tube or an aluminum block) and

heated gently.[2]

As the temperature rises, the air trapped in the capillary tube will expand and escape as

bubbles.[17]

When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will

emerge from the open end of the capillary tube.[2][17]

The heat source is then removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.[17]
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Apparatus Setup

Heating and Observation

Measurement

Place liquid in test tube

Invert sealed capillary in liquid

Attach test tube to thermometer

Place assembly in heating bath

Heat the bath gently

Observe for a continuous stream of bubbles

Remove heat source

Allow apparatus to cool

Record temperature when liquid enters capillary

Result: Boiling Point

Click to download full resolution via product page

Caption: Experimental workflow for boiling point determination using the capillary method.
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Melting Point Determination
For compounds that are solid at room temperature, the melting point is a crucial indicator of

purity.[7][18][19][20] Since 4-ethyltoluene is a liquid at room temperature, its melting point is

determined by cooling the substance until it solidifies and then gently heating it to observe the

temperature at which it melts.

Procedure:

A small amount of the substance is introduced into a capillary tube.[18]

The capillary tube is placed in a cooling bath (e.g., a mixture of dry ice and acetone) to

freeze the sample.

The tube is then attached to a thermometer and placed in a melting point apparatus, such as

a Thiele tube or a metal block apparatus, which is initially at a low temperature.[18]

The apparatus is heated slowly, and the temperature at which the solid begins to melt and

the temperature at which it becomes completely liquid are recorded. This range is the

melting point of the substance.[18] For a pure compound, this range is typically narrow.[7]

[18]

Density Determination
The density of a liquid can be determined using a pycnometer or a hydrometer. The ASTM

D3505 standard test method provides a procedure for determining the density of pure liquid

chemicals.[12][21]

Procedure (using a pycnometer):

The empty pycnometer is cleaned, dried, and weighed accurately.

The pycnometer is then filled with the liquid (4-ethyltoluene), ensuring no air bubbles are

trapped.

The filled pycnometer is placed in a constant temperature bath until it reaches thermal

equilibrium.
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The pycnometer is removed from the bath, wiped dry, and weighed again.

The weight of the liquid is determined by subtracting the weight of the empty pycnometer.

The volume of the pycnometer is determined by repeating the procedure with a reference

liquid of known density, such as water.

The density of the sample is then calculated by dividing the mass of the liquid by the volume

of the pycnometer.

Flash Point Determination
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.[1][6] The ASTM D3828 standard test method describes the procedure for flash

point determination using a small-scale closed-cup tester.[1][3][5][6][14]

Procedure (Small Scale Closed Cup):

A small sample (2 to 4 mL) of the liquid is placed in the test cup of the apparatus.[3][6]

The cup is heated at a controlled rate.[1]

At regular temperature intervals, an ignition source (a small flame or an electric spark) is

introduced into the vapor space above the liquid.[1]

The flash point is the lowest temperature at which a flash is observed.[1]

Solubility Determination
The solubility of an organic compound in water provides insight into its polarity. The general

principle of "like dissolves like" is a useful guide.[22]

Procedure for Qualitative Determination:

In a small test tube, add a measured volume (e.g., 1 mL) of the solvent (water).

Add a small, measured amount (e.g., a few drops or a few milligrams) of the solute (4-
ethyltoluene).
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The mixture is agitated vigorously.

Observe if the solute dissolves completely, partially, or not at all. For liquids, the formation of

a separate layer indicates insolubility.

For quantitative determination, a saturated solution is prepared, and the concentration of the

dissolved solute is measured using analytical techniques such as gas chromatography.

Refractive Index Measurement
The refractive index of a liquid is the ratio of the speed of light in a vacuum to its speed in the

liquid. It is a characteristic property that is useful for identification and purity assessment. An

Abbe refractometer is commonly used for this measurement.[23]

Procedure (using an Abbe refractometer):

The prism surfaces of the refractometer are cleaned with a suitable solvent (e.g., acetone or

ethanol) and allowed to dry.[24]

A few drops of the liquid sample are placed on the lower prism.[24]

The prisms are closed and locked.

Light is directed through the sample using the instrument's light source.

The telescope is adjusted to bring the boundary line between the light and dark fields into

sharp focus.

The compensator is adjusted to eliminate any color fringe at the boundary.

The position of the boundary line on the engraved scale is read to obtain the refractive index.

[24]

Logical Relationships of Physical Properties
The physical properties of a substance are intrinsically linked to its molecular structure and the

intermolecular forces present.
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Intermolecular Forces

Physical Properties

Van der Waals Forces
(London Dispersion Forces)

Boiling Point

Stronger forces lead to higher boiling point

Melting Point

Stronger forces lead to higher melting point

Vapor Pressure

Stronger forces lead to lower vapor pressure

Solubility in Polar Solvents

Weaker forces (nonpolar) lead to lower solubility

Click to download full resolution via product page

Caption: Relationship between intermolecular forces and key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ASTM D3828 - eralytics [eralytics.com]

2. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

3. store.astm.org [store.astm.org]

4. Simple method to measure the refractive index of liquid with graduated cylinder and
beaker - PubMed [pubmed.ncbi.nlm.nih.gov]

5. standards.iteh.ai [standards.iteh.ai]

6. store.astm.org [store.astm.org]

7. athabascau.ca [athabascau.ca]

8. pubs.aip.org [pubs.aip.org]

9. cdn.juniata.edu [cdn.juniata.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b166476?utm_src=pdf-body-img
https://www.benchchem.com/product/b166476?utm_src=pdf-custom-synthesis
https://eralytics.com/standards/astm-d3828/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://store.astm.org/d3828-16ar21.html
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://standards.iteh.ai/catalog/standards/astm/2380262e-b225-4453-93fd-7eaf65fe3b0a/astm-d3828-09
https://store.astm.org/d3828-12a.html
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. byjus.com [byjus.com]

11. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

12. store.astm.org [store.astm.org]

13. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

14. Supply ASTM D3828 Small Scale Closed Cup Flash Point Tester Wholesale Factory -
KAYCAN INSTRUMENT (Dalian) Co.,Ltd [kaycanlab.com]

15. scribd.com [scribd.com]

16. srd.nist.gov [srd.nist.gov]

17. Video: Boiling Points - Procedure [jove.com]

18. chem.ucalgary.ca [chem.ucalgary.ca]

19. jan.ucc.nau.edu [jan.ucc.nau.edu]

20. pennwest.edu [pennwest.edu]

21. Standard - Standard Test Method for Density or Relative Density of Pure Liquid
Chemicals ASTM D3505 - Swedish Institute for Standards, SIS [sis.se]

22. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]

23. home.uni-leipzig.de [home.uni-leipzig.de]

24. davjalandhar.com [davjalandhar.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 4-Ethyltoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166476#physical-properties-of-4-ethyltoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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